N-(3,4-dichlorophenyl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C17H12Cl2N2O3S2/c18-12-4-3-10(8-13(12)19)20-15(22)5-6-21-16(23)14(26-17(21)25)9-11-2-1-7-24-11/h1-4,7-9H,5-6H2,(H,20,22)/b14-9+
• InChI Key: VKWCORGQPXYDKL-NTEUORMPSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=COC(=C1)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2O3S2
• Molecular Weight: 427.3 g/mol
• CAS No.: 682783-51-3

Description

N-(3,4-dichlorophenyl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide is a synthetically designed thiazolidinedione (TZD) derivative that serves as a key compound in medicinal chemistry and biochemical research. Its primary research value lies in its potential as a multi-target therapeutic agent. Studies have shown that this compound exhibits significant inhibitory activity against receptor tyrosine kinases, such as VEGFR-2, which are critical targets in angiogenesis and cancer research . The molecular design, incorporating the 2-thioxothiazolidin-4-one core, is known to confer a wide range of biological properties. Consequently, this specific derivative has been evaluated for its antimicrobial efficacy , demonstrating promising activity against various bacterial and fungal strains. The furfurylidene moiety and the dichlorophenyl group are strategic structural features that enhance its interaction with biological targets and improve its pharmacodynamic profile. Researchers utilize this compound to explore novel signaling pathways, develop new anti-infective strategies, and investigate structure-activity relationships (SAR) within the thiazolidinedione class of molecules, which are also known for their insulin-sensitizing effects.

Biological Activity

N-(3,4-dichlorophenyl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide is a complex organic compound with significant biological activity. This article reviews its synthesis, biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

The synthesis of this compound typically involves multi-step organic reactions, beginning with the preparation of 3,4-dichlorophenyl derivatives and furan-based intermediates. The final product is obtained through condensation reactions under controlled conditions. The molecular formula is $C_{17}H_{14}Cl_2N_2O_3S$ with a molecular weight of approximately 396.33 g/mol.

Property	Value
Molecular Formula	C17H14Cl2N2O3S
Molecular Weight	396.33 g/mol
IUPAC Name	N-(3,4-dichlorophenyl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones, including the compound , exhibit promising antimicrobial properties. For instance:

• Antibacterial Effects : Studies have shown that similar compounds display activity against Gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis, with minimum inhibitory concentrations (MIC) ranging from 16 to 32 mg/mL .

Anticancer Potential

The compound has been investigated for its potential in cancer therapy:

• Inhibition of Tumor Growth : Compounds with similar structures have demonstrated the ability to inhibit tumor cell proliferation and angiogenesis. For example, antiproliferative activities were noted in various human cancer cell lines (A549, PC-3, HepG2), with IC50 values between 7.0 to 20.3 µM .

Antimalarial Activity

In vitro studies have assessed the antimalarial properties against Plasmodium falciparum strains:

• Effectiveness : The compound showed IC50 values of 35 µM against chloroquine-sensitive strains and higher values for resistant strains .

The biological activity of N-(3,4-dichlorophenyl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide is attributed to several mechanisms:

• Enzyme Inhibition : It has been found to inhibit various enzymes including serine proteases and metalloproteases which are critical in pathogen survival and proliferation.
• PPAR Activation : Similar compounds have been noted to interact with peroxisome proliferator-activated receptors (PPARs), enhancing insulin sensitivity and glucose uptake in cells.

4. Case Studies

Several studies highlight the biological activity of this compound and its analogs:

• Zvarec et al. Study : Investigated the antibacterial activity against Staphylococcus species, establishing a foundation for further pharmacological exploration .
• Mendgen et al. Research : Focused on the inhibitory effects on dengue virus proteases and other enzymatic targets, showcasing the compound's potential in antiviral therapy .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazolidinone derivatives are widely studied for their diverse pharmacological and pesticidal properties. Below is a detailed comparison with structurally analogous compounds:

Structural Analogues

3-[(5E)-5-[(4-Methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide

• Key Differences :

• Thiazolidinone Core: Contains a 2,4-dioxo system instead of 4-oxo-2-thioxo, reducing sulfur content and likely affecting redox activity.
• Sulfamoyl Group : The additional thiazol-2-ylsulfamoyl group introduces hydrogen-bonding capacity, absent in the target compound.
  • Synthesis : Prepared via cyclocondensation of thiourea derivatives with α,β-unsaturated ketones, as reported by Kropp et al. (1981) .

Furilazole (3-(Dichloroacetyl)-5-(2-furanyl)-2,2-dimethyloxazolidine)

• Key Differences :

• Core Structure: Oxazolidine instead of thiazolidinone, with a dichloroacetyl group.
• Function : Explicitly used as a herbicide safener, suggesting agrochemical relevance .

Physicochemical Properties

Property	Target Compound	4-Methoxyphenyl Analog	Furilazole
Molecular Weight	~450 g/mol (estimated)	~500 g/mol	292.14 g/mol
Solubility	Low (hydrophobic dichlorophenyl)	Moderate (polar sulfamoyl group)	High (oxazolidine core)
Melting Point	>200°C (predicted, due to rigid structure)	215–220°C	96–98°C
Bioactivity	Hypothetical antimicrobial/pesticidal	Anticancer (in vitro studies)	Herbicide safener